Cas no 13544-66-6 (Methyl 3,4,5-trimethylbenzoate)

• Product Name: Methyl 3,4,5-trimethylbenzoate
• CAS No: 13544-66-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 900697
• Update Time: 2023-08-03

Methyl 3,4,5-trimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• 3,4,5-(ch3)3-c6h2-co2ch3
• methyl 3,4,5-trimethylbenzoate
• MMOVUCSZRKTFNP-UHFFFAOYSA-N
• 5-carbomethoxy-1,2,3-trimethylbenzene
• Methyl 3,4,5-trimethylbenzoate

• Inchi： 1S/C11H14O2/c1-7-5-10(11(12)13-4)6-8(2)9(7)3/h5-6H,1-4H3
• InChI Key： MMOVUCSZRKTFNP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C)C(C)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Topological Polar Surface Area: 26.3